Cas no 1464966-95-7 (1-(Cyclopentylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(Cyclopentylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 1464966-95-7
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 5737710
• PubChem ID: 65141742
• Update Time: 2023-11-10

1-(Cyclopentylsulfanyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylsulfanyl)cyclobutane-1-carboxylicacid
• AKOS014475003
• 1-(cyclopentylsulfanyl)cyclobutane-1-carboxylic acid
• 1464966-95-7
• EN300-1122493
• Cyclobutanecarboxylic acid, 1-(cyclopentylthio)-
• 1-(Cyclopentylsulfanyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H16O2S/c11-9(12)10(6-3-7-10)13-8-4-1-2-5-8/h8H,1-7H2,(H,11,12)
• InChI Key： HUWMXKCFLCGILB-UHFFFAOYSA-N
• SMILES： S(C1CCCC1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 352.3±25.0 °C(Predicted)
• pka: 3.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates